3-(2-Phenyl-2-propyl)-5-(2,3,3-trimethyl-2-butyl)cyclohexa-3,5-diene-1,2-dione
Description
This compound belongs to the cyclohexa-3,5-diene-1,2-dione family, characterized by a conjugated diene core with two ketone groups at positions 1 and 2. Its structure includes two distinct substituents:
- A 2-phenyl-2-propyl group at position 3, contributing aromaticity and steric bulk.
- A 2,3,3-trimethyl-2-butyl group at position 5, introducing significant branching and hydrophobicity.
Properties
Molecular Formula |
C22H28O2 |
|---|---|
Molecular Weight |
324.5 g/mol |
IUPAC Name |
3-(2-phenylpropan-2-yl)-5-(2,3,3-trimethylbutan-2-yl)cyclohexa-3,5-diene-1,2-dione |
InChI |
InChI=1S/C22H28O2/c1-20(2,3)22(6,7)16-13-17(19(24)18(23)14-16)21(4,5)15-11-9-8-10-12-15/h8-14H,1-7H3 |
InChI Key |
BCMJXJVXNJFPIM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(C)(C)C1=CC(=O)C(=O)C(=C1)C(C)(C)C2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Considerations
- Synthetic Challenges : The target compound’s bulky substituents may complicate synthesis compared to simpler cyclohexa-diene derivatives.
- Data Gaps : Exact biological activity or spectroscopic data for the target compound are unavailable, necessitating further experimental validation.
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